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This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the application and analysis of (+)8,9-
dihydroxyeicosatrienoic-d11 acid ((*)8,9-DIHETrE-d11). This deuterated internal standard is
crucial for the accurate quantification of the endogenous oxylipin, (£)8,9-DIHETIE, in various
biological matrices.

Introduction to (*)8,9-DIHETrE and its Deuterated
Standard

(+)8,9-DIHETTYE is a vicinal diol metabolite formed from the hydration of (+)8,9-
epoxyeicosatrienoic acid (8,9-EET), an important signaling lipid derived from arachidonic acid
via the cytochrome P450 (CYP) pathway.[1][2][3] This conversion is primarily catalyzed by the
enzyme soluble epoxide hydrolase (sEH).[1] The resulting diol, 8,9-DIHETTE, is often
considered less biologically active than its epoxide precursor, and its formation represents a
key step in the metabolic regulation of EET levels.[1] Given the role of EETs in inflammation,
cardiovascular function, and pain signaling, the accurate measurement of their metabolites like
8,9-DIHETTE is critical for understanding these physiological and pathophysiological processes.

[2]
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(*)8,9-DIHETrE-d11 is a stable isotope-labeled internal standard designed for use in mass
spectrometry-based quantification of endogenous 8,9-DIHETrE.[4] By incorporating eleven
deuterium atoms, this internal standard is chemically identical to the analyte of interest but has
a distinct mass-to-charge ratio (m/z). This property allows for the correction of variability during
sample preparation and analysis, such as extraction efficiency and matrix effects, leading to
highly accurate and precise quantification.[5]

Quantitative Data

The following table summarizes the typical specifications for (*)8,9-DIHETrE-d11. Note that the
exact values for a specific lot are provided in the manufacturer's Certificate of Analysis.

Parameter Specification

(¥)8,9-dihydroxy-57,117,14Z-eicosatrienoic-
16,16,17,17,18,18,19,19,20,20,20-d11 acid

Formal Name

Synonym (+)8,9-DIHETrE-d11

Molecular Formula C20H23D1104

Molecular Weight 349.6 g/mol

Purity >99% deuterated forms (di-di11)
Supplied As A solution in ethanol

Storage -20°C

Stability > 2 years

Signaling Pathway

The formation of 8,9-DIHETYE is a key step in the metabolism of arachidonic acid-derived
epoxides. The following diagram illustrates this pathway.
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Metabolic Pathway of 8,9-DIHETrE Formation
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Quantitative Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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